![molecular formula C20H34N2O B3854208 1-(2-adamantyl)-N,N-diethyl-3-piperidinecarboxamide](/img/structure/B3854208.png)
1-(2-adamantyl)-N,N-diethyl-3-piperidinecarboxamide
Overview
Description
1-(2-adamantyl)-N,N-diethyl-3-piperidinecarboxamide, commonly known as ADEP4, is a synthetic compound that has gained significant attention in the field of scientific research. ADEP4 belongs to the class of piperidinecarboxamide compounds and has been extensively studied for its potential applications in the field of medicine and biotechnology.
Mechanism of Action
The mechanism of action of ADEP4 involves the activation of the ClpP protease, which is responsible for the degradation of misfolded proteins in bacteria. ADEP4 binds to the ClpP protease and induces the degradation of the bacterial proteins, leading to bacterial death.
Biochemical and Physiological Effects:
ADEP4 has been found to have a wide range of biochemical and physiological effects. It has been found to induce the degradation of bacterial proteins, leading to bacterial death. ADEP4 has also been found to have anti-tumor activity against various types of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using ADEP4 in lab experiments include its broad-spectrum antibacterial activity, its ability to induce bacterial death, and its anti-tumor activity against various types of cancer cells. The limitations of using ADEP4 in lab experiments include the potential toxicity of the compound and the need for further research to determine its safety and efficacy.
Future Directions
There are several future directions for the research on ADEP4. One potential direction is the development of new synthetic methods for the compound. Another direction is the investigation of the compound's potential applications in the field of medicine, including the treatment of bacterial infections and cancer. Further research is needed to determine the safety and efficacy of ADEP4 in humans.
Scientific Research Applications
ADEP4 has been studied for its potential applications in the field of medicine and biotechnology. It has been found to have antibacterial activity against a wide range of gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). ADEP4 has also been found to have anti-tumor activity against various types of cancer cells.
properties
IUPAC Name |
1-(2-adamantyl)-N,N-diethylpiperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H34N2O/c1-3-21(4-2)20(23)16-6-5-7-22(13-16)19-17-9-14-8-15(11-17)12-18(19)10-14/h14-19H,3-13H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRPMODBTDIXXFR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCCN(C1)C2C3CC4CC(C3)CC2C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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